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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dihydroxyaluminum sodium carbonate (DASC) is a synthetically produced inorganic

compound with the chemical formula NaAl(OH)₂CO₃. It is widely utilized in the pharmaceutical

industry as an effective antacid for the relief of heartburn, acid indigestion, and sour stomach.

Its therapeutic action is derived from its ability to neutralize excess gastric acid. This technical

guide provides a detailed overview of the molecular weight, and the chemical and physical

properties of dihydroxyaluminum sodium carbonate. It includes comprehensive

experimental protocols for its synthesis and analysis, based on established pharmacopeial

methods and scientific literature. Furthermore, this document presents key quantitative data in

structured tables and visualizes complex processes through diagrams to facilitate a deeper

understanding for researchers, scientists, and professionals involved in drug development.

Chemical and Physical Properties
Dihydroxyaluminum sodium carbonate is an amorphous powder or can present as poorly

formed crystals.[1] It is a complex of aluminum hydroxide, sodium carbonate, and water.
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The molecular and chemical identity of dihydroxyaluminum sodium carbonate is

fundamental to its characterization and application in pharmaceutical formulations.

Property Value Source

Molecular Formula CH₂AlNaO₅ or NaAl(OH)₂CO₃ [2][3]

Molecular Weight 143.99 g/mol [2][3]

CAS Registry Number 16482-55-6, 539-68-4 [2]

Physicochemical Properties
The physical and chemical properties of dihydroxyaluminum sodium carbonate are critical

for its formulation into stable and effective drug products.

Property Value Source

Appearance
Amorphous powder or poorly

formed crystals
[1]

pH (1 in 25 suspension) 9.9 – 10.2 [4]

Acid-Neutralizing Capacity

Not less than 75.0% of the

expected mEq value. Each mg

has an expected acid-

neutralizing capacity of 0.0278

mEq.

[4]

Loss on Drying

Not more than 14.5% (when

dried at 130°C to a constant

weight)

[4]

Sodium Content Between 15.2% and 16.8% [4]

Thermal Properties
Thermal analysis provides insights into the stability and decomposition profile of

dihydroxyaluminum sodium carbonate.
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Thermal Event
Temperature Range
(°C)

Observation Source

Dehydration 100 - 200 Initial loss of water [1]

Decomposition 300 - 650

Decomposition of the

carbonate component,

reflected as an

endothermic peak

centered at 324°C in

DTA.

[5]

Formation of Oxides 650 - 750

Formation of

polyamorphous oxides

and sodium

aluminate, associated

with exothermic

peaks.

[5]

Synthesis of Dihydroxyaluminum Sodium
Carbonate
There are two primary methods for the synthesis of dihydroxyaluminum sodium carbonate,

each with distinct procedural steps and reaction conditions.

Synthesis via Reaction of an Ionic Aluminum Salt with
Sodium Carbonate
This method involves the precipitation of dihydroxyaluminum sodium carbonate from an

aqueous solution containing an aluminum salt and an excess of sodium carbonate.
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Synthesis of Dihydroxyaluminum Sodium Carbonate (Sodium Carbonate Method)

Reactants Reaction Conditions

Process

Product

Ionic Aluminum Salt (e.g., AlCl3)

Mixing

Sodium Carbonate (Na2CO3) (in excess) Sodium Hydroxide (NaOH) Aqueous Medium pH 7.2 - 10.5

Precipitation

Temperature: 40 - 80°C

Reaction

Filtration

Separation

Washing

Purification

Drying

Final Step

Dihydroxyaluminum Sodium Carbonate

Click to download full resolution via product page
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Caption: Workflow for the synthesis of Dihydroxyaluminum Sodium Carbonate via the

sodium carbonate method.

Synthesis via Carbonation of Sodium Aluminate
Solution
This alternative synthesis route involves the reaction of a sodium aluminate solution with

carbon dioxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b082158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Dihydroxyaluminum Sodium Carbonate (Sodium Aluminate Method)

Reactants

Reaction ConditionsProcess

Product

Sodium Aluminate (NaAlO2) Solution

CO2 Introduction

Carbon Dioxide (CO2)

Controlled Temperature (20-35°C)

Precipitation

Controlled pH (8.8-9.8)

Reaction

Separation

Filtration

Drying

Final Step

Dihydroxyaluminum Sodium Carbonate

Click to download full resolution via product page
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Caption: Workflow for the synthesis of Dihydroxyaluminum Sodium Carbonate via the

sodium aluminate method.

Experimental Protocols
The following protocols are based on the United States Pharmacopeia (USP) monographs and

are intended for the analysis of dihydroxyaluminum sodium carbonate.

Assay (Determination of Purity)
This protocol describes the titrimetric method to determine the purity of dihydroxyaluminum
sodium carbonate.
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Assay of Dihydroxyaluminum Sodium Carbonate (USP)

Start

Weigh ~300 mg of undried sample

Add 10 mL of 2 N H2SO4, heat to 80°C for 5 min, and boil for 1 min

Add 30.0 mL of 0.1 M edetate disodium VS and boil for 1 min

Cool, add 10 mL of acetic acid-ammonium acetate buffer TS, 50 mL of acetone, and 2 mL of dithizone TS. Adjust to pH 4.5

Titrate with 0.05 M zinc sulfate VS to an orange-pink endpoint, maintaining pH 4.5

Perform a blank determination

Calculate the percentage of dihydroxyaluminum sodium carbonate

End

Click to download full resolution via product page

Caption: Experimental workflow for the assay of Dihydroxyaluminum Sodium Carbonate.
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Acid-Neutralizing Capacity
This protocol determines the effectiveness of dihydroxyaluminum sodium carbonate in

neutralizing acid, a critical parameter for its function as an antacid.

Acid-Neutralizing Capacity Test (USP <301>)

Start

Accurately weigh ~425 mg of undried material

Add a specified volume of 0.1 N HCl

Stir for a specified time to allow for neutralization

Titrate the excess HCl with 0.1 N NaOH to a stable pH of 3.5

Calculate the mEq of acid consumed per gram of substance

End
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Click to download full resolution via product page

Caption: Experimental workflow for determining the acid-neutralizing capacity.

pH Determination
This protocol outlines the procedure for measuring the pH of a suspension of

dihydroxyaluminum sodium carbonate.

pH Determination (USP <791>)

Start

Prepare a 1 in 25 suspension of the substance in water

Calibrate the pH meter using standard buffer solutions

Immerse the calibrated electrode in the suspension and record the pH

End

Click to download full resolution via product page

Caption: Experimental workflow for pH determination.
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Mechanism of Action: Acid Neutralization
The primary therapeutic effect of dihydroxyaluminum sodium carbonate is the chemical

neutralization of hydrochloric acid (HCl) in the stomach. This reaction reduces gastric acidity,

providing relief from associated symptoms.

Acid Neutralization Reaction

Dihydroxyaluminum Sodium Carbonate

Reaction

Hydrochloric Acid (in stomach)

Aluminum Chloride Sodium Chloride Water Carbon Dioxide

Click to download full resolution via product page

Caption: Chemical reaction of Dihydroxyaluminum Sodium Carbonate with stomach acid.

Conclusion
This technical guide has provided a comprehensive overview of dihydroxyaluminum sodium
carbonate, encompassing its molecular weight, physicochemical properties, and detailed

experimental protocols for its synthesis and analysis. The structured presentation of

quantitative data and the visualization of key processes are intended to serve as a valuable

resource for researchers, scientists, and drug development professionals. A thorough

understanding of these fundamental characteristics is essential for the effective formulation,

quality control, and application of dihydroxyaluminum sodium carbonate in the

pharmaceutical field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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